N-(5-methyl-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-(5-methylpyridin-2-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C15H14N2O3/c1-10-6-7-14(16-8-10)17-15(18)13-9-19-11-4-2-3-5-12(11)20-13/h2-8,13H,9H2,1H3,(H,16,17,18)
• InChI Key: YJJPNSUHIKBOHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

“N-(5-methyl-2-pyridinyl)benzamide” is a chemical compound with the linear formula C13H12N2O. It has a CAS number of 62802-73-7 and a molecular weight of 212.25. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s targets, it’s challenging to provide a detailed explanation of its mode of action. Like many drugs, it likely interacts with its targets to modulate their function, leading to changes in cellular processes .

Pharmacokinetics

These properties are crucial for understanding the bioavailability of the compound, its distribution within the body, its metabolic transformation, and its eventual elimination .

Result of Action

These effects would be dependent on the compound’s specific targets and mode of action .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can impact how N-(5-methylpyridin-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide interacts with its targets and exerts its effects .

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-methyl-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide in lab experiments is its relatively low toxicity and high solubility, which makes it easy to administer and study. However, one limitation of this compound is its limited availability and high cost, which may make it difficult for some researchers to obtain and use in their studies.

Future Directions

There are several future directions for research on N-(5-methyl-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, including further investigation of its mechanism of action, as well as its potential therapeutic effects for various diseases. In addition, future research could explore the use of this compound in combination with other drugs or therapies, as well as the development of new analogs of this compound with improved efficacy and reduced toxicity.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. This compound has shown promise as a potential therapeutic agent for a variety of diseases, and further research is needed to fully understand its therapeutic potential.

Scientific Research Applications

N-(5-methyl-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been used in a variety of scientific research studies, including studies on the central nervous system, cancer, and cardiovascular disease. In the central nervous system, this compound has been found to have potential therapeutic effects for Alzheimer's disease, Parkinson's disease, and depression. In cancer research, this compound has been investigated for its potential as an anti-cancer agent, and in cardiovascular disease research, this compound has been studied for its potential to improve heart function.